Cas no 922168-01-2 (9H-Fluorene, 2-bromo-9,9-dihexadecyl-)

9H-Fluorene, 2-bromo-9,9-dihexadecyl- structure
922168-01-2 structure
Product Name:9H-Fluorene, 2-bromo-9,9-dihexadecyl-
CAS No:922168-01-2
MF:C45H73Br
MW:693.965133428574
CID:741830
PubChem ID:71421696
Update Time:2025-04-19

9H-Fluorene, 2-bromo-9,9-dihexadecyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Fluorene, 2-bromo-9,9-dihexadecyl-
    • 2-bromo-9,9-dihexadecylfluorene
    • DTXSID00840746
    • 922168-01-2
    • 2-Bromo-9,9-dihexadecyl-9H-fluorene
    • Inchi: 1S/C45H73Br/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-31-37-45(38-32-28-26-24-22-20-18-16-14-12-10-8-6-4-2)43-34-30-29-33-41(43)42-36-35-40(46)39-44(42)45/h29-30,33-36,39H,3-28,31-32,37-38H2,1-2H3
    • InChI Key: RVGOFZIRUVVLRM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C3C=CC=CC=3C(C=2C=1)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 692.48956g/mol
  • Monoisotopic Mass: 692.48956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 30
  • Complexity: 653
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 21.4
  • Topological Polar Surface Area: 0Ų
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